![molecular formula C13H16BrN3O2S B254900 1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea](/img/structure/B254900.png)
1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea
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Overview
Description
1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea is a chemical compound that has gained attention in the scientific community for its potential use in various research applications.
Mechanism of Action
The mechanism of action for 1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea involves the inhibition of tubulin polymerization. This leads to disruption of the microtubule network, which is essential for cell division. As a result, the compound is able to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, this compound has also been shown to have other biochemical and physiological effects. Studies have shown that the compound can inhibit the activity of protein kinases, which are involved in various signaling pathways within cells. It has also been shown to have anti-inflammatory activity and to inhibit the growth of certain bacteria.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea in lab experiments is its high potency. This allows for the use of lower concentrations of the compound, which can reduce the risk of toxicity. However, one limitation is that the compound is not very soluble in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research involving 1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea. One area of interest is in the development of new cancer treatments. Studies have shown that the compound has potential for use in combination with other anti-cancer drugs. Another area of interest is in the development of new anti-inflammatory agents. The compound has shown promise in this area and could potentially be used to treat a variety of inflammatory conditions. Additionally, further studies could be conducted to better understand the mechanism of action of the compound and to identify any potential side effects or toxicity.
Synthesis Methods
The synthesis method for 1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea involves the reaction of 3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methylamine with propargyl isothiocyanate. The resulting compound is then purified through recrystallization. This method has been successfully used to produce the compound in high yields.
Scientific Research Applications
1-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea has shown potential for use in various scientific research applications. One area of interest is in the field of cancer research. Studies have shown that the compound has anti-tumor activity in vitro and in vivo. It has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.
properties
Molecular Formula |
C13H16BrN3O2S |
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Molecular Weight |
358.26 g/mol |
IUPAC Name |
N-[[(E)-(3-bromo-5-ethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]-N'-prop-2-enylcarbamimidothioic acid |
InChI |
InChI=1S/C13H16BrN3O2S/c1-3-5-15-13(20)17-16-8-9-6-10(14)12(18)11(7-9)19-4-2/h3,6-8,16H,1,4-5H2,2H3,(H2,15,17,20)/b9-8- |
InChI Key |
SWYNEQFQHWXUSS-HJWRWDBZSA-N |
Isomeric SMILES |
CCOC1=C/C(=C\NN/C(=N/CC=C)/S)/C=C(C1=O)Br |
SMILES |
CCOC1=CC(=CNNC(=S)NCC=C)C=C(C1=O)Br |
Canonical SMILES |
CCOC1=CC(=CNNC(=S)NCC=C)C=C(C1=O)Br |
Origin of Product |
United States |
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